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Compound of Interest

Compound Name: (Rac)-Hydroxycotinine-d3

Cat. No.: B7796896

(Rac)-Hydroxycotinine-d3 is the deuterated form of hydroxycotinine, a primary metabolite of
cotinine, which itself is the main metabolite of nicotine. The "d3" designation indicates the
presence of three deuterium atoms, making it a valuable tool in analytical chemistry, particularly
for mass spectrometry-based methods. Its primary application is as an internal standard for the
accurate quantification of hydroxycotinine in biological samples, which is crucial for studies on
nicotine metabolism, tobacco exposure, and smoking cessation therapies. The "(Rac)" prefix
signifies that the compound is a racemic mixture, containing equal amounts of both
enantiomers.

This guide provides a comprehensive overview of (Rac)-Hydroxycotinine-d3, including its role
in nicotine metabolism, its application in bioanalysis, and detailed experimental protocols for its
use.

Chemical and Physical Properties

The fundamental properties of (Rac)-Hydroxycotinine-d3 and its non-deuterated counterpart
are summarized below. These properties are essential for its use in analytical method
development.
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(Rac)-Hydroxycotinine-d3

Property trans-3'-Hydroxycotinine
(trans)

Molecular Formula C10H9D3N20:2 C10H12N202

] 195.23 (Varies slightly by

Molecular Weight 192.21 g/mol [1][2]
source)

Appearance Typically a solid Solid

Synonyms trans-3'-hydroxycotinine-D3 3-Hydroxycotinine[1][2]

_ o Internal standard for mass _ o

Primary Application Biomarker of nicotine exposure

spectrometry

Role in Nicotine Metabolism

Nicotine undergoes extensive metabolism in the human liver, primarily by cytochrome P450
enzymes, with CYP2AG6 playing a major role.[3][4][5][6] Approximately 70-80% of nicotine is
converted to cotinine.[3][6] Cotinine is then further metabolized, with a significant portion being
hydroxylated by CYP2A6 to form trans-3'-hydroxycotinine (3HC).[3][4][7] This metabolite, along
with its glucuronide conjugate, is a major end-product of nicotine metabolism found in urine,
accounting for 40-60% of the initial nicotine dose.[6][7] The ratio of 3HC to cotinine, known as
the Nicotine Metabolite Ratio (NMR), is a widely used biomarker for CYP2AG6 activity and the

rate of nicotine metabolism.[3][8]

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxycotinine
https://pubchem.ncbi.nlm.nih.gov/compound/3_-Hydroxycotinine_-trans
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxycotinine
https://pubchem.ncbi.nlm.nih.gov/compound/3_-Hydroxycotinine_-trans
https://aacrjournals.org/cebp/article/32/1/54/712620/Impact-of-Genetic-Variants-in-the-Nicotine
https://www.researchgate.net/figure/Metabolic-pathways-of-nicotine-in-humans_fig1_7619013
https://www.researchgate.net/figure/a-Metabolism-of-nicotine-to-its-main-metabolites-cotinine-and-trans-3_fig1_351474613
https://www.clinpgx.org/pathway/PA2011
https://aacrjournals.org/cebp/article/32/1/54/712620/Impact-of-Genetic-Variants-in-the-Nicotine
https://www.clinpgx.org/pathway/PA2011
https://aacrjournals.org/cebp/article/32/1/54/712620/Impact-of-Genetic-Variants-in-the-Nicotine
https://www.researchgate.net/figure/Metabolic-pathways-of-nicotine-in-humans_fig1_7619013
https://www.hmdb.ca/metabolites/HMDB0001390
https://www.clinpgx.org/pathway/PA2011
https://www.hmdb.ca/metabolites/HMDB0001390
https://aacrjournals.org/cebp/article/32/1/54/712620/Impact-of-Genetic-Variants-in-the-Nicotine
https://pmc.ncbi.nlm.nih.gov/articles/PMC4526326/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7796896?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

CYP2A6

Cotinine

CYP2A6

trans-3'-Hydroxycotinine

UGTs

Sample Preparation Analysis Quantification

et
Biological Sample Spike with Extraction Evaporation & N N - Calculate Peak Area Ratio Compare to "
(e.g., Urine) (Rac)-Hydroxycotinine-d3 (e.., SPE, LLE) i LC Separation MS/MS Detection Data Acquisition (Analyte / IS) Calibration Curve | et

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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